Cas no 3208-69-3 (2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane)

• Product Name: 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• CAS No: 3208-69-3
• MF: C₇H₁₅BO₃
• MW: 158.003202676773
• CID: 2602559
• PubChem ID: 329762408
• Update Time: 2025-11-02

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• DTXSID10571296
• 3208-69-3
• J-018627
• SCHEMBL2299851
• 624-295-6
• DTXCID30522068

• MDL： MFCD15143639
• Inchi： 1S/C7H15BO3/c1-6-5-7(2,3)11-8(9-4)10-6/h6H,5H2,1-4H3
• InChI Key： KASTZDSYCGXZIB-UHFFFAOYSA-N
• SMILES： O1B(OC)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 158.11100
• Monoisotopic Mass: 158.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.963 g/mL at 25 °C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.414
• PSA: 27.69000
• LogP: 1.22170

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds

Additional information on 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane

Recent Advances in the Application of 2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) in Chemical Biology and Pharmaceutical Research

2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) is a boron-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxaborinane ring structure, has been explored for its potential in drug discovery, catalysis, and materials science. The presence of the boron atom in its molecular framework enables it to participate in various chemical reactions, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the role of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane as a key intermediate in the synthesis of boron-based therapeutics. Boron-containing compounds are increasingly recognized for their therapeutic potential, particularly in the treatment of cancer and infectious diseases. The compound's ability to form stable complexes with biological targets has been leveraged in the development of novel inhibitors for enzymes such as proteases and kinases, which are critical in disease pathways.

In the context of drug delivery, researchers have investigated the use of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane as a prodrug moiety. Its hydrolytic stability under physiological conditions allows for controlled release of active pharmaceutical ingredients, thereby enhancing bioavailability and reducing side effects. Recent preclinical studies have demonstrated its efficacy in improving the pharmacokinetic profiles of anticancer agents, suggesting its potential for clinical translation.

Beyond its pharmaceutical applications, this compound has also been employed in the development of advanced materials. Its boron-oxygen bonds contribute to the thermal and chemical stability of polymers, making it a candidate for high-performance materials in electronics and coatings. Additionally, its reactivity with organic substrates has been exploited in catalytic systems, where it serves as a Lewis acid catalyst in asymmetric synthesis.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. Green chemistry approaches, such as solvent-free reactions and catalytic methods, are being explored to address environmental concerns associated with its production.

In conclusion, 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications underscore its potential as a key player in the development of next-generation therapeutics and materials. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in diverse scientific domains.